Arbusclin D
Arbusclin D
Arbusclin D is a natural product found in Artemisia arbuscula with data available.
Brand Name:
Vulcanchem
CAS No.:
145613-48-5
VCID:
VC21126076
InChI:
InChI=1S/C15H22O4/c1-14-5-3-6-15(2,18)12(14)11-9(4-7-14)10(8-16)13(17)19-11/h11-12,16,18H,3-8H2,1-2H3/t11-,12+,14+,15+/m0/s1
SMILES:
CC12CCCC(C1C3C(=C(C(=O)O3)CO)CC2)(C)O
Molecular Formula:
C15H22O4
Molecular Weight:
266.33 g/mol
Arbusclin D
CAS No.: 145613-48-5
Cat. No.: VC21126076
Molecular Formula: C15H22O4
Molecular Weight: 266.33 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Arbusclin D is a natural product found in Artemisia arbuscula with data available. |
|---|---|
| CAS No. | 145613-48-5 |
| Molecular Formula | C15H22O4 |
| Molecular Weight | 266.33 g/mol |
| IUPAC Name | (5aR,9R,9aS,9bR)-9-hydroxy-3-(hydroxymethyl)-5a,9-dimethyl-5,6,7,8,9a,9b-hexahydro-4H-benzo[g][1]benzofuran-2-one |
| Standard InChI | InChI=1S/C15H22O4/c1-14-5-3-6-15(2,18)12(14)11-9(4-7-14)10(8-16)13(17)19-11/h11-12,16,18H,3-8H2,1-2H3/t11-,12+,14+,15+/m0/s1 |
| Standard InChI Key | VHSOLPPARHTCAY-CTHBEMJXSA-N |
| Isomeric SMILES | C[C@]12CCC[C@@]([C@@H]1[C@@H]3C(=C(C(=O)O3)CO)CC2)(C)O |
| SMILES | CC12CCCC(C1C3C(=C(C(=O)O3)CO)CC2)(C)O |
| Canonical SMILES | CC12CCCC(C1C3C(=C(C(=O)O3)CO)CC2)(C)O |
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